N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(3-pyridin-3-ylpropanoylamino)benzamide
• InChI: InChI=1S/C23H23N3O2/c1-16-7-5-8-17(2)22(16)26-23(28)19-10-3-4-11-20(19)25-21(27)13-12-18-9-6-14-24-15-18/h3-11,14-15H,12-13H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: DNKVOFHEWHJGHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC=CC=C2NC(=O)CCC3=CN=CC=C3
• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide, also known as DPA-714, is a selective ligand for the translocator protein 18 kDa (TSPO). TSPO is a mitochondrial protein that is found in high concentrations in cells of the immune system and in the brain. DPA-714 has been extensively studied for its potential use as a diagnostic tool and therapeutic agent in various diseases.

Mechanism of Action

N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide binds specifically to TSPO, a mitochondrial protein that is involved in various cellular processes, including cholesterol transport, steroidogenesis, and cell death. TSPO is also upregulated in various diseases, including neuroinflammation and cancer. N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide binding to TSPO has been shown to modulate immune cell function and reduce inflammation in various disease models.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide has been shown to have various biochemical and physiological effects, including modulating immune cell function, reducing inflammation, and promoting neuroprotection. It has also been shown to have anti-tumor effects in various cancer models.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide has several advantages for lab experiments, including its high selectivity for TSPO, its ability to cross the blood-brain barrier, and its potential as an imaging agent. However, it also has some limitations, including its potential toxicity at high doses and its limited availability.

Future Directions

There are several future directions for research on N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide, including:
1. Investigating its potential as a diagnostic tool for neuroinflammation and cancer.
2. Studying its potential therapeutic use in various diseases, including neurodegenerative diseases and psychiatric disorders.
3. Developing new analogs of N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide with improved selectivity and efficacy.
4. Investigating the molecular mechanisms underlying its anti-inflammatory and anti-tumor effects.
5. Studying its potential use in combination with other drugs for synergistic effects.
In conclusion, N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide is a selective ligand for TSPO that has been extensively studied for its potential use as a diagnostic tool and therapeutic agent in various diseases. Its high selectivity for TSPO, ability to cross the blood-brain barrier, and potential as an imaging agent make it a promising candidate for future research.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide involves several steps, starting with the reaction of 2,6-dimethylphenylamine with 3-bromopropionyl chloride to form N-(2,6-dimethylphenyl)-3-bromopropionamide. This intermediate is then reacted with 3-pyridinecarboxylic acid to form N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide. The final product is purified using column chromatography.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide has been extensively studied for its potential use as a diagnostic tool and therapeutic agent in various diseases. It has been shown to bind specifically to TSPO in the brain and immune system, making it a potential imaging agent for neuroinflammation and cancer. N-(2,6-dimethylphenyl)-2-[(3-pyridin-3-ylpropanoyl)amino]benzamide has also been investigated for its potential therapeutic use in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, as well as in psychiatric disorders, such as depression and anxiety.